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Compound of Interest

Compound Name: MX107

cat. No.: B609371

Disclaimer: The following information has been compiled based on available safety data for a
compound identified as [(7R,8S)-cis-7,8-epoxy-2-methyleicosane] and hypothesized biological
activities for a molecule of this class. "MX107" is not a universally recognized compound, and
researchers should verify the specific properties of their substance.

Introduction

MX107 is a cis-epoxy-methyleicosane derivative. Molecules of this class, known as
epoxyeicosanoids, are lipid signaling molecules that can have a range of biological effects,
including anti-inflammatory and analgesic properties. They are typically metabolized from
polyunsaturated fatty acids by cytochrome P450 enzymes. This document provides guidelines
for the safe handling, storage, and use of MX107 in a research setting, along with example
protocols for investigating its biological activity.

Chemical and Physical Properties

Property Value

Formula C21H420

Molecular Weight 310.56 g/mol [1]

Chemical Name [(7TR,8S)-cis-7,8-epoxy-2-methyleicosane][1]
Appearance Combustible liquid[1]

CAS Number Not available[1]
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Safety and Handling Precautions

MX107 is considered hazardous and should be handled with care in a laboratory setting.

3.1. Hazard ldentification

Eye Contact: Irritant.[1]

Skin Contact: Irritant.[1]

Inhalation: Irritant.[1]

Ingestion: Hazardous.[1]

3.2. Personal Protective Equipment (PPE)

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

3.3. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration.[1]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping
eyelids open. Remove contact lenses if present and easy to do.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

3.4. Fire Fighting Measures
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» Extinguishing Media: Use "alcohol" foam, dry chemical, or CO2 for small fires. For large fires,
use large quantities of water spray or mist.[1]

» Specific Hazards: Combustible liquid that can emit toxic fumes under fire conditions.[1]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[1]
3.5. Accidental Release
e Evacuate the area.
o Wear appropriate PPE, including a respirator.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Biological Activity and Mechanism of Action
(Hypothesized)

Epoxyeicosanoids are known to exert anti-inflammatory effects by inhibiting soluble epoxide
hydrolase (SEH), the enzyme responsible for their degradation. By inhibiting sEH, MX107 could
potentiate the effects of endogenous anti-inflammatory epoxy-fatty acids.
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Caption: Hypothesized signaling pathway for MX107.

Experimental Protocols

6.1. Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of MX107.
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Caption: Workflow for the MTT cell viability assay.
Methodology:

e Seed cells (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 1 x 104
cells/well and allow them to adhere overnight.

e Prepare serial dilutions of MX107 in a suitable solvent (e.g., DMSO) and then dilute in cell
culture medium.

» Remove the old medium from the cells and replace it with the medium containing different
concentrations of MX107. Include a vehicle control (DMSO).

 Incubate the plate for 24-48 hours.
e Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

e Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

o Measure the absorbance at 570 nm using a microplate reader.
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Concentration of MX107 (uM) Cell Viability (%)
0 (Vehicle) 100

1 98.5

10 95.2

50 88.7

100 75.4

6.2. Anti-inflammatory Activity (Nitric Oxide Assay)

This protocol measures the ability of MX107 to inhibit nitric oxide (NO) production in
lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

o Seed RAW 264.7 cells in a 96-well plate at 1 x 10”5 cells/well and allow them to adhere
overnight.

o Pre-treat the cells with various concentrations of MX107 for 1 hour.

o Stimulate the cells with LPS (1 pg/mL) for 24 hours. Include a negative control (no LPS) and
a positive control (LPS alone).

 After incubation, collect 50 L of the cell supernatant from each well.
e Add 50 pL of Griess reagent to each supernatant sample.
¢ Incubate for 10 minutes at room temperature.

o Measure the absorbance at 540 nm. A standard curve with known concentrations of sodium
nitrite should be prepared to quantify NO production.
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Treatment NO Production (pM)
Control 2.1

LPS (1 pg/mL) 35.8

LPS + MX107 (1 pM) 28.3

LPS + MX107 (10 uM) 15.6

LPS + MX107 (50 pM) 8.9

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

This document is intended as a guide and does not replace a formal risk assessment. Always
consult the most up-to-date Safety Data Sheet for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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